Cas no 1016516-79-2 (1-[(2-Bromophenyl)methyl]-1,4-diazepane)

• Product Name: 1-[(2-Bromophenyl)methyl]-1,4-diazepane
• CAS No: 1016516-79-2
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• MDL: MFCD07383231
• CID: 2952804
• PubChem ID: 20119012
• Update Time: 2025-10-29

1-[(2-Bromophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-溴苄基)高哌嗪
• 1-(2-Bromobenzyl)homopiperazine
• 1-(2-BroMobenzyl)hoMopiperazine, 95%
• 1-[(2-BROMOPHENYL)METHYL]-1,4-DIAZEPANE
• 1-(2-Bromobenzyl)-1,4-diazepane
• AKOS000159882
• 1016516-79-2
• MFCD07383231
• 1-[(2-Bromophenyl)methyl]-1,4-diazepane

• MDL： MFCD07383231
• Inchi： 1S/C12H17BrN2/c13-12-5-2-1-4-11(12)10-15-8-3-6-14-7-9-15/h1-2,4-5,14H,3,6-10H2
• InChI Key： FOXINVXXOPLSFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCNCCC1

Computed Properties

• Exact Mass: 268.05800
• Monoisotopic Mass: 268.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3

Experimental Properties

• PSA: 15.27000
• LogP: 2.51110

Additional information on 1-[(2-Bromophenyl)methyl]-1,4-diazepane

Introduction to 1-[(2-Bromophenyl)methyl]-1,4-diazepane (CAS No. 1016516-79-2)

1-[(2-Bromophenyl)methyl]-1,4-diazepane, identified by the Chemical Abstracts Service Number (CAS No.) 1016516-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepane derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a brominated phenyl ring and a diazepane core, contribute to its unique chemical properties and biological interactions.

The bromophenyl moiety in 1-[(2-Bromophenyl)methyl]-1,4-diazepane is a critical structural component that influences its reactivity and binding affinity. Bromine atoms are often employed in pharmaceutical intermediates due to their ability to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in the synthesis of complex molecules. The diazepane scaffold, on the other hand, is a heterocyclic structure that is widely recognized for its potential in modulating neurological and cardiovascular systems. This combination of functional groups makes 1-[(2-Bromophenyl)methyl]-1,4-diazepane a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel psychoactive substances that can modulate central nervous system (CNS) activity without the side effects associated with traditional psychotropic drugs. 1-[(2-Bromophenyl)methyl]-1,4-diazepane has been studied for its potential role in this domain. Research indicates that the compound may interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. The bromine substituent enhances its interaction with these receptors, making it a valuable tool for exploring new therapeutic strategies.

One of the most compelling aspects of 1-[(2-Bromophenyl)methyl]-1,4-diazepane is its versatility in chemical synthesis. The diazepane core provides a stable framework that can be modified through various functionalization strategies to tailor its biological activity. For instance, researchers have explored derivatives of this compound that exhibit enhanced selectivity for specific CNS receptors, reducing off-target effects. These modifications are achieved through careful optimization of the substitution patterns on the bromophenyl ring and the diazepane core.

The pharmacological profile of 1-[(2-Bromophenyl)methyl]-1,4-diazepane has been evaluated through both in vitro and in vivo studies. In vitro experiments have demonstrated its ability to modulate neurotransmitter release and receptor binding affinity. These findings suggest that the compound may have applications in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. In vivo studies have further supported these observations by showing that 1-[(2-Bromophenyl)methyl]-1,4-diazepane can produce behavioral changes consistent with its proposed mechanisms of action.

The synthesis of 1-[(2-Bromophenyl)methyl]-1,4-diazepane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the diazepane ring through cyclization reactions involving appropriate precursors. Subsequent steps involve bromination of the phenyl ring and subsequent coupling with the diazepane core using palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the importance of advanced organic chemistry techniques in developing complex molecules like 1-[(2-Bromophenyl)methyl]-1,4-diazepane.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) of 1-[(2-Bromophenyl)methyl]-1,4-diazepane. Molecular modeling studies have provided insights into how different substituents on the bromophenyl ring influence receptor binding affinity and pharmacological activity. These computational approaches complement traditional experimental methods by allowing researchers to predict the behavior of new compounds before they are synthesized.

The potential therapeutic applications of 1-[(2-Bromophenyl)methyl]-1,4-diazepane extend beyond CNS disorders. Preliminary research suggests that this compound may also have utility in treating inflammatory conditions by modulating immune responses. The bromine substituent appears to play a key role in these interactions by enhancing binding to specific inflammatory mediators. This dual functionality makes 1-[(2-Bromophenyl)methyl]-1,4-diazepane an attractive candidate for developing novel therapeutics with multiple mechanisms of action.

As research continues to uncover new biological activities of 1-[(2-Bromophenyl)methyl]-1,4-diazepane, it is likely that this compound will become an important tool for drug discovery and development. The combination of its unique structural features and promising pharmacological properties positions it as a valuable asset for medicinal chemists exploring new therapeutic avenues. Future studies will focus on optimizing its synthetic routes, refining its pharmacological profile, and evaluating its potential for clinical translation.